Cas no 393545-08-9 (9H-Purine-9-butanoic acid, 6-chloro-, ethyl ester)
393545-08-9 structure
Product Name:9H-Purine-9-butanoic acid, 6-chloro-, ethyl ester
CAS No:393545-08-9
MF:C11H13ClN4O2
MW:268.69952082634
CID:1512247
Update Time:2024-08-24
9H-Purine-9-butanoic acid, 6-chloro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 9H-Purine-9-butanoic acid, 6-chloro-, ethyl ester
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- Inchi: 1S/C11H13ClN4O2/c1-2-18-8(17)4-3-5-16-7-15-9-10(12)13-6-14-11(9)16/h6-7H,2-5H2,1H3
- InChI Key: RZMRGZSJAFZVOW-UHFFFAOYSA-N
- SMILES: N1C2C(=NC=NC=2Cl)N(CCCC(OCC)=O)C=1
Computed Properties
- Exact Mass: 268.07289
Experimental Properties
- Density: 1.41±0.1 g/cm3(Predicted)
- Boiling Point: 425.8±55.0 °C(Predicted)
- PSA: 69.9
- pka: 1.16±0.10(Predicted)
9H-Purine-9-butanoic acid, 6-chloro-, ethyl ester Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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